Cas no 13064-21-6 (Benzene,[1-(2-propen-1-yl)-3-buten-1-yl]-)

Benzene,[1-(2-propen-1-yl)-3-buten-1-yl]- structure
13064-21-6 structure
Product Name:Benzene,[1-(2-propen-1-yl)-3-buten-1-yl]-
CAS No:13064-21-6
MF:C13H16
MW:172.266143798828
CID:155187
PubChem ID:25663
Update Time:2025-04-19

Benzene,[1-(2-propen-1-yl)-3-buten-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,[1-(2-propen-1-yl)-3-buten-1-yl]-
    • hepta-1,6-dien-4-ylbenzene
    • 1,6-HEPTADIENE, 4-PHENYL-
    • alpha,alpha-Diallyltoluene
    • 4-Phenyl-1,6-heptadiene
    • DTXSID30926845
    • (hepta-1,6-dien-4-yl)benzene
    • Diallylphenylmethane
    • 13064-21-6
    • Inchi: 1S/C13H16/c1-3-8-12(9-4-2)13-10-6-5-7-11-13/h3-7,10-12H,1-2,8-9H2
    • InChI Key: HWGAVSSONJYSGW-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1)(CC=C)CC=C

Computed Properties

  • Exact Mass: 172.12528
  • Monoisotopic Mass: 172.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 4.2

Experimental Properties

  • Density: 0.88
  • Boiling Point: 230.6°Cat760mmHg
  • Flash Point: 87.2°C
  • Refractive Index: 1.508
  • PSA: 0
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